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Introduction
The Saccharomyces cerevisiae cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin

partner Bur2, plays a crucial role in regulating transcription elongation and cell cycle

progression.[1][2][3] As the yeast ortholog of mammalian Cdk9, Bur1 is a key component of the

positive transcription elongation factor b (P-TEFb).[1][4] It facilitates the transition from

transcription initiation to elongation by phosphorylating various substrates, including the C-

terminal domain (CTD) and linker region of the largest subunit of RNA Polymerase II (Rpb1), as

well as the transcription elongation factor Spt5.[5][6][7][8] Additionally, Bur1 is implicated in G1

cell cycle progression through the phosphorylation of Sch9, a target it shares with the TORC1

pathway.[2][9]

This document provides a detailed protocol for an in vitro radiometric kinase assay to measure

the activity of the BUR1/BUR2 complex. This assay is fundamental for screening potential

inhibitors, characterizing substrate specificity, and investigating the biochemical regulation of

BUR1 kinase.
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BUR1 Signaling and Regulation
The kinase activity of Bur1 is essential for its function and is regulated by phosphorylation.[1]

Cak1, the CDK-activating kinase in yeast, directly phosphorylates a conserved threonine in the

T-loop of Bur1, leading to its activation.[3] Once active, the BUR1/BUR2 complex targets

multiple substrates to promote transcription and cell cycle progression.
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Reaction Analysis
Prepare Reagents:

- Kinase (BUR1/BUR2)
- Substrate (e.g., GST-CTD)

- Kinase Buffer
- [γ-32P]ATP

Assemble Reaction Mix
Incubate at RT
(e.g., 30 min)

Terminate Reaction
(Add SDS-PAGE Buffer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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